Cas no 108293-75-0 (Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-)

• Product Name: Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-
• CAS No: 108293-75-0
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 1185630
• PubChem ID: 13788052
• Update Time: 2025-04-20

Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-methoxy-5-methyl-3-(2-propenyl)phenyl]-
• 1-(2-methoxy-5-methyl-3-prop-2-enylphenyl)ethanone
• 1-[2-Methoxy-5-methyl-3-(prop-2-en-1-yl)phenyl]ethan-1-one
• 1-(3-Allyl-2-methoxy-5-methylphenyl)ethanone
• 108293-75-0
• DTXSID50549459

• Inchi： 1S/C13H16O2/c1-5-6-11-7-9(2)8-12(10(3)14)13(11)15-4/h5,7-8H,1,6H2,2-4H3
• InChI Key： HLXLQLCYELHBNQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C)=O)=CC(C)=CC=1CC=C

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.93470